Cas no 33148-76-4 (1-(4,5-Diiodothiophen-2-yl)ethanone)

• Product Name: 1-(4,5-Diiodothiophen-2-yl)ethanone
• CAS No: 33148-76-4
• MF: C₆H₄I₂OS
• MW: 377.969305038452
• CID: 1095315
• PubChem ID: 73554804
• Update Time: 2025-10-28

1-(4,5-Diiodothiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-Diiodothiophen-2-yl)ethanone
• 1-(4,5-diiodothiophen-2-yl)ethan-1-one
• 33148-76-4

• Inchi： 1S/C6H4I2OS/c1-3(9)5-2-4(7)6(8)10-5/h2H,1H3
• InChI Key： PNABYVSRQKSMBH-UHFFFAOYSA-N
• SMILES： IC1=C(SC(C(C)=O)=C1)I

Computed Properties

• Exact Mass: 377.80723g/mol
• Monoisotopic Mass: 377.80723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-(4,5-Diiodothiophen-2-yl)ethanone

Comprehensive Overview of 1-(4,5-Diiodothiophen-2-yl)ethanone (CAS No. 33148-76-4): Properties, Applications, and Industry Insights

1-(4,5-Diiodothiophen-2-yl)ethanone (CAS No. 33148-76-4) is a specialized organic compound belonging to the class of diiodinated thiophene derivatives. Its molecular structure features a thiophene ring substituted with two iodine atoms at the 4 and 5 positions, coupled with an acetyl group at the 2-position. This unique arrangement imparts distinct chemical reactivity, making it valuable in synthetic chemistry, material science, and pharmaceutical research. The compound’s high molecular weight (approximately 391.96 g/mol) and iodine-rich composition contribute to its utility in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed transformations.

In recent years, the demand for halogenated thiophene compounds like 1-(4,5-Diiodothiophen-2-yl)ethanone has surged due to their role in designing organic electronic materials. Researchers investigating OLEDs (Organic Light-Emitting Diodes) and conductive polymers often search for such intermediates, as iodine substituents facilitate precise structural tuning of π-conjugated systems. The compound’s electron-withdrawing acetyl group further enhances its compatibility with donor-acceptor copolymer synthesis, a hot topic in renewable energy applications like solar cell technology.

From a synthetic perspective, 33148-76-4 serves as a versatile building block for heterocyclic chemistry. Its diiodo functionality enables sequential Suzuki-Miyaura or Stille couplings, frequently queried in academic forums on multistep organic synthesis. A 2023 study highlighted its use in constructing thieno[3,2-b]thiophene scaffolds, key motifs in bioactive molecule design. This aligns with growing Google Trends data showing increased searches for "thiophene derivatives in drug discovery", particularly for antimicrobial and anticancer agents.

Analytical characterization of 1-(4,5-Diiodothiophen-2-yl)ethanone typically involves NMR spectroscopy (¹H/¹³C) and mass spectrometry, with the iodine atoms producing distinctive splitting patterns—a technical aspect often discussed in spectral interpretation guides. The compound’s crystalline solid form (melting point ~150–152°C) and moderate solubility in polar aprotic solvents (e.g., DMF, DMSO) make it practical for laboratory-scale reactions. Safety data sheets emphasize standard organic compound handling protocols, avoiding the need for specialized storage—a practical advantage over more sensitive intermediates.

Industrial interest in 33148-76-4 connects to broader trends in specialty chemicals and fine chemical manufacturing. Patent analysis reveals its incorporation into high-performance liquid crystal formulations, responding to display industry demands for low-voltage operation materials. Meanwhile, sustainability-focused queries like "green synthesis of halogenated compounds" have prompted investigations into catalytic iodination methods for producing such derivatives with reduced waste.

Emerging applications in agrochemical research leverage the compound’s thiophene core, a structure prevalent in crop protection agents. Recent publications explore its derivatization into fungicidal lead compounds, addressing global concerns about food security and pesticide resistance. This multidisciplinary relevance explains why 1-(4,5-Diiodothiophen-2-yl)ethanone appears in both material science databases and life sciences literature.

For procurement specialists, understanding the compound’s supply chain dynamics is crucial. Market intelligence indicates steady availability from specialty chemical suppliers, with purity grades ranging from 95% to 99% (HPLC). Pricing trends correlate with iodine commodity markets—a detail frequently searched alongside "halogenated compound cost drivers". Regulatory compliance remains straightforward as the compound falls outside restricted categories, though proper hazard communication labeling is recommended per GHS standards.

Future research directions may explore 1-(4,5-Diiodothiophen-2-yl)ethanone in click chemistry applications or as a precursor for metal-organic frameworks (MOFs), aligning with booming interest in porous materials for gas storage. Its potential in PET radiotracer development (via iodine-124 labeling) also appears in preliminary studies—an intersection of chemistry and medical imaging technology that garners significant scholarly attention.